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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 57 (Cl 12719) is a synthetic, cationic monoazo dye characterized by a net
positive charge.[1][2][3] Belonging to the azo dye family, its chemical structure contains an azo
group (-N=N-) which acts as a chromophore.[4] While primarily known for its use as a direct,
non-oxidative colorant in the cosmetics and textile industries, its inherent fluorescent properties
and cationic nature make it a candidate for applications in biological research, particularly in
the staining of cells and tissues for visualization under fluorescence microscopy.[5][6][7]

As a cationic dye, Basic Yellow 57 interacts with negatively charged (anionic) components
within biological specimens.[1][2] This electrostatic interaction facilitates the staining of
structures rich in nucleic acids (DNA, RNA) and certain acidic proteins, making it potentially
useful for nuclear and cytoplasmic visualization.[8][9] This guide provides an in-depth overview
of its chemical properties, a generalized protocol for its use as a biological stain, toxicological
data, and the fundamental mechanism of its action.

Core Properties and Data

The utility of Basic Yellow 57 as a biological stain is predicated on its specific physicochemical
and spectral properties.

Physicochemical Characteristics
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A summary of the key quantitative properties of Basic Yellow 57 is presented below.

Property Value Source(s)
Chemical Formula C19H22CINsO [10]
Molecular Weight 371.9 g/mol [10]

CAS Number 68391-31-1 [3][10]
Class Monoazo Dye [3][11]
Absorption Max (Amax) ~425 nm [10]

logP (Octanol/Water) 1.14 (at 25°C) [5][10]
Water Solubility 4.75 g/L (at 28°C) [5]
Appearance Yellow solid or powder [10]
Melting Point 163 - 169°C [10]

Toxicological Data

Understanding the toxicological profile is critical for safe handling and interpretation of

experimental results.
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Endpoint Result Species Source(s)
Acute Oral LD50 > 2000 mg/kg bw Rat [51[12]
Acute Dermal LD50 > 2000 mg/kg bw Rat [12]
Skin Irritation Not irritating Rabbit [12]
Mild to moderate,
Eye Irritation transient effects; Not Rabbit [12]
classified as an irritant
Genotoxicity (Ames )
Not mutagenic N/A [12]
Test)
Not mutagenic in
mouse lymphoma
Genotoxicity (In Vitro) cells; Not clastogenic Mouse, Hamster [12]
in chromosomal
aberration test.
Not clastogenic or
Genotoxicity (In Vivo) aneugenic in mouse Mouse [12]

micronucleus test.

Mechanism of Action as a Biological Stain

The primary mechanism for Basic Yellow 57's staining capability is rooted in electrostatic

interactions. As a cationic dye, it carries a permanent positive charge.[1][13] Cellular

components such as nucleic acids (DNA and RNA) are polyanionic due to their phosphate

backbones.[9] This difference in charge leads to the binding of the positively charged dye to

these negatively charged macromolecules, allowing for their visualization.[8] This principle is

common to many basic dyes used in histology and cytology.[2]

The dye's utility is further enhanced by its fluorescent properties, which allow it to absorb light

at a specific wavelength and emit it at a longer wavelength, enabling detection with

fluorescence microscopy.[5][8]
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5. Wash Steps
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6. Mounting & Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Basic Yellow 57: A Technical Guide for Biological
Staining Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008371#basic-yellow-57-as-a-biological-stain-for-
cells-and-tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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